6-Methyl-2-(3-methylbutyl)pyridin-3-amine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 6-methyl-2-(3-methylbutyl)pyridin-3-amine
• InChI: InChI=1S/C11H18N2/c1-8(2)4-7-11-10(12)6-5-9(3)13-11/h5-6,8H,4,7,12H2,1-3H3
• InChI Key: FNAZZAJIAPFAPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)N)CCC(C)C

Description

6-Methyl-2-(3-methylbutyl)pyridin-3-amine (CAS Number: 1865970-63-3) is a chemical compound with the molecular formula C 11 H 18 N 2 and a molecular weight of 178.27 g/mol [ ]. This amine-substituted pyridine derivative is characterized by the SMILES string NC1=CC=C(C)N=C1CCC(C)C, which defines its specific molecular structure featuring a 6-methylpyridin-3-amine core substituted with a 3-methylbutyl chain at the 2-position [ ]. As a building block in organic synthesis, this compound serves as a valuable precursor for researchers developing more complex molecules, particularly in medicinal chemistry. Pyridine amines of this type are frequently utilized in the exploration of novel therapeutic agents, such as kinase inhibitors, as suggested by structural data of related compounds complexed with biological targets like IRAK4 [ ]. Researchers employ this compound strictly as a For Research Use Only (RUO) intermediate, and it is not intended for diagnostic, therapeutic, or personal use. Please note: The specific biological activities, detailed mechanisms of action, and primary research applications for this exact compound are not fully delineated in the current literature and require further investigation by qualified researchers. Safety Information: This compound is classified with the signal word "Warning" and carries hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) [ ]. Researchers should adhere to all relevant precautionary statements and handle the material in accordance with laboratory safety protocols.

Foundational & Exploratory

An In-depth Technical Guide to 6-Methyl-2-(3-methylbutyl)pyridin-3-amine: Synthesis, Properties, and Potential Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of the Aminopyridine Scaffold

Aminopyridines are a class of aromatic heterocyclic organic compounds consisting of a pyridine ring substituted with one or more amino groups.[2] They are considered privileged structures in medicinal chemistry, meaning they are molecular frameworks that are able to bind to multiple receptor types. This versatility has led to their incorporation into a multitude of FDA-approved drugs.[1] The pyridine ring can act as a bioisostere for a phenyl group, offering improved solubility and metabolic stability. The amino group provides a key site for hydrogen bonding interactions with biological targets and can be readily functionalized to modulate a compound's properties.

The aminopyridine core is found in drugs with a wide array of therapeutic applications, including but not limited to:

• Antiviral agents [1]

• Anticancer agents [3][4]

• Anti-inflammatory drugs [5]

• Central nervous system (CNS) modulators

The biological activity of aminopyridine derivatives is highly dependent on the nature and position of the substituents on the pyridine ring.[5] The strategic placement of functional groups can fine-tune a molecule's potency, selectivity, and pharmacokinetic properties (Absorption, Distribution, Metabolism, and Excretion - ADME).

Molecular Structure and Properties of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine

While a specific CAS number for 6-Methyl-2-(3-methylbutyl)pyridin-3-amine has not been identified in common chemical databases, its structure can be unambiguously determined from its IUPAC name.

Structure:

Caption: Retrosynthetic analysis of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine.

Proposed Synthetic Pathway

A plausible forward synthesis could start from readily available precursors and build the substituted pyridine ring.

Caption: Proposed synthetic workflow for 6-Methyl-2-(3-methylbutyl)pyridin-3-amine.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of the Pyridine Core

• To a solution of an appropriate β-ketoester (e.g., ethyl 4-methyl-3-oxopentanoate) in ethanol, add an equimolar amount of an enamine derived from 3-methylbutanal and ammonia.

• Add a catalytic amount of acetic acid and reflux the mixture for 12-24 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the resulting dihydropyridine intermediate by column chromatography on silica gel.

Step 2: Aromatization

• Dissolve the purified dihydropyridine in a suitable solvent such as acetic acid.

• Add an oxidizing agent, for example, nitric acid or chromium trioxide, portion-wise at room temperature.

• Heat the mixture to 80-100 °C for 2-4 hours.

• Cool the reaction, pour it onto ice, and neutralize with a base (e.g., sodium hydroxide solution).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate to yield the substituted pyridine.

Step 3: Nitration

• To a mixture of concentrated sulfuric acid and fuming nitric acid at 0 °C, slowly add the substituted pyridine from the previous step.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

• Extract the nitrated product with dichloromethane, wash with brine, dry over magnesium sulfate, and concentrate.

Step 4: Reduction of the Nitro Group

• Dissolve the 3-nitro-pyridine derivative in ethanol or methanol.

• Add a reducing agent such as tin(II) chloride dihydrate or perform catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.

• If using SnCl2·2H2O, reflux the mixture for 2-3 hours. For catalytic hydrogenation, stir under a balloon of hydrogen at room temperature until the reaction is complete.

• After the reaction, filter off the catalyst (if used) and concentrate the solvent.

• Basify the residue with a sodium hydroxide solution and extract the final product, 6-Methyl-2-(3-methylbutyl)pyridin-3-amine, with ethyl acetate.

• Purify the final compound by column chromatography or recrystallization.

Table 2: Analytical Characterization

Technique	Expected Results
¹H NMR	Signals corresponding to the aromatic protons on the pyridine ring, the protons of the methyl group, the protons of the 3-methylbutyl group, and the protons of the amine group.
¹³C NMR	Resonances for the carbon atoms of the pyridine ring and the aliphatic substituents.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of the compound (m/z = 178.27).
Infrared (IR) Spectroscopy	Characteristic absorption bands for N-H stretching of the amine, C-H stretching of the aromatic and aliphatic groups, and C=N and C=C stretching of the pyridine ring.
High-Performance Liquid Chromatography (HPLC)	A single peak indicating the purity of the final compound.

Potential Applications in Drug Development

The unique substitution pattern of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine makes it an attractive candidate for screening in various drug discovery programs. The aminopyridine scaffold is known to interact with a multitude of enzymes and receptors. [1]

Kinase Inhibition

Many kinase inhibitors feature a substituted aminopyridine core that forms key hydrogen bonds with the hinge region of the kinase domain. The 3-amino group can act as a crucial hydrogen bond donor, while the pyridine nitrogen acts as an acceptor. The substituents at the 2- and 6-positions can be tailored to occupy adjacent hydrophobic pockets, thereby enhancing potency and selectivity. For instance, novel 2-amino-pyridine derivatives have been designed as potent CDK8 inhibitors for anti-colorectal cancer therapy. [3]

Ion Channel Modulation

Aminopyridines are well-known blockers of voltage-gated potassium channels. [1]The specific substitution pattern of this novel compound could lead to selective modulation of other ion channels, making it a candidate for neurological disorders or cardiovascular diseases.

Neglected Tropical Diseases

There is active research into the use of aminopyridine derivatives as potential treatments for neglected tropical diseases caused by protozoan parasites. [2]The lipophilicity and hydrogen bonding capabilities of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine could be advantageous in developing new anti-parasitic agents.

Conclusion

6-Methyl-2-(3-methylbutyl)pyridin-3-amine represents a promising, yet underexplored, chemical entity. Its structure combines the privileged aminopyridine scaffold with strategically placed alkyl groups that are likely to confer favorable pharmacokinetic and pharmacodynamic properties. This guide has provided a comprehensive theoretical framework for its synthesis, characterization, and potential applications. The proposed synthetic route offers a viable pathway for its production, and the outlined analytical techniques will be crucial for its structural verification and purity assessment. Further investigation into the biological activities of this compound is highly warranted and could lead to the development of novel therapeutic agents.

References

• Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Publishing.
• Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. PMC.
• Design and Synthesis of a 2-Amino-pyridine Derivative as a Potent CDK8 Inhibitor for Anti-colorectal Cancer Therapy.
• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. MDPI.
• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review.
• The Magic Methyl and Its Tricks in Drug Discovery and Development. PMC.
• Magic Methyl Effects in Drug Design. Juniper Publishers.

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Solubility Profile of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine in Organic Solvents

An In-Depth Technical Guide

Abstract

The solubility of an active pharmaceutical ingredient (API) or key intermediate in organic solvents is a critical physicochemical parameter that governs process development, from reaction kinetics and purification to formulation and final dosage form. This technical guide provides a comprehensive overview of the theoretical and practical considerations for determining the solubility profile of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine. Due to the absence of extensive quantitative solubility data for this specific compound in publicly available literature, this document emphasizes a robust, first-principles approach. It details the foundational principles of solubility, predicts the behavior of the target molecule based on its structural attributes, and provides a detailed, field-proven experimental protocol for accurate solubility determination. This guide is intended for researchers, chemists, and drug development professionals seeking to establish a reliable solubility profile for this compound to enable process optimization and scalable synthesis.

Introduction: The Critical Role of Solubility

6-Methyl-2-(3-methylbutyl)pyridin-3-amine is a substituted aminopyridine derivative. Compounds within this class are significant building blocks in medicinal chemistry and materials science. The precise solubility of such an intermediate in various organic solvents is a cornerstone of efficient and scalable chemical processes. Understanding this profile is essential for:

• Reaction Optimization: Selecting an appropriate solvent that dissolves reactants to ensure optimal reaction rates and minimize side-product formation.

• Purification Strategy: Designing effective crystallization, extraction, and chromatographic purification methods relies on differential solubility.[1]

• Formulation Development: For pharmaceutical applications, solubility dictates the choice of delivery vehicle and directly impacts bioavailability.[2]

This guide provides the theoretical framework and a practical, step-by-step methodology to empower researchers to generate accurate and reproducible solubility data for 6-Methyl-2-(3-methylbutyl)pyridin-3-amine.

Foundational Principles & Structural Analysis

The solubility of a solute in a solvent is governed by the principle "like dissolves like," which relates to the polarity of the molecules involved.[1] Polar solvents tend to dissolve polar solutes, and non-polar solvents dissolve non-polar solutes. The molecular structure of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine features distinct regions that dictate its solubility behavior.

• Polar Moieties: The pyridine ring and the primary amine (-NH₂) group introduce polarity. The nitrogen atom in the pyridine ring and the amine group's nitrogen both have lone pairs of electrons, making them capable of acting as hydrogen bond acceptors. The N-H bond in the amine group allows it to act as a hydrogen bond donor.[3][4] This capacity for hydrogen bonding is a primary driver of solubility in polar protic solvents like alcohols.[5][6]

• Non-Polar Moieties: The 6-methyl group and, more significantly, the 2-(3-methylbutyl) or isoamyl group, constitute a substantial hydrophobic (non-polar) alkyl portion of the molecule.[5] This large alkyl chain will promote solubility in non-polar or weakly polar organic solvents.

Predicted Solubility Behavior: The solubility of this compound is a balance between its polar and non-polar characteristics.[5]

• High Solubility Predicted: In moderately polar solvents like alcohols (e.g., ethanol, methanol) and polar aprotic solvents (e.g., acetone, THF), where a combination of hydrogen bonding and dipole-dipole interactions can occur. Aliphatic amines generally show significant solubility in polar organic solvents.[4]

• Moderate Solubility Predicted: In non-polar aromatic solvents (e.g., toluene) and aliphatic hydrocarbons (e.g., hexane), driven by the large hydrophobic alkyl group.

• pH-Dependent Solubility: As an amine, the compound is a weak base. Its solubility in protic solvents can be significantly increased in the presence of an acid, which protonates the amine to form a more polar ammonium salt.[3]

Physicochemical Properties of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine

Property	Value / Prediction	Source
Molecular Formula	C₁₁H₁₈N₂	(Structure)
Molecular Weight	178.27 g/mol	(Structure)
Appearance	(Predicted) Colorless to pale yellow liquid or low-melting solid	(General properties of similar amines)
Hydrogen Bond Donors	1	[7]
Hydrogen Bond Acceptors	2	[7]
Predicted LogP	2.85	[7]
Topological Polar Surface Area (TPSA)	38.94 Ų	[7]

The predicted LogP value > 2 suggests a preference for lipophilic (non-polar) environments, reinforcing the influence of the alkyl chain.

Experimental Determination of Solubility

The most reliable method for determining solubility is the Isothermal Equilibrium Method . This technique involves creating a saturated solution at a constant temperature and then measuring the concentration of the dissolved solute.[8][9]

3.1. Overall Experimental Workflow

The following diagram outlines the logical flow for the systematic determination of solubility.

Caption: Experimental workflow for determining solubility via the isothermal equilibrium method.

3.2. Detailed Experimental Protocol

This protocol is designed to be a self-validating system, ensuring equilibrium is reached and measurements are accurate.

Materials & Equipment:

• 6-Methyl-2-(3-methylbutyl)pyridin-3-amine (solute)

• Selected organic solvents (HPLC grade)

• Analytical balance

• Thermostatically controlled shaker or incubator

• Glass vials with PTFE-lined screw caps

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE, compatible with chosen solvents)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector[2][10]

Step-by-Step Methodology:

Part A: Preparation of Saturated Solutions

• Solvent Addition: Into a series of appropriately labeled glass vials, add a precise volume (e.g., 2.0 mL) of each organic solvent to be tested.

• Solute Addition: Add an excess amount of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine to each vial. The key is to ensure a visible amount of undissolved solid remains at the bottom of the vial after equilibration, confirming saturation.[11]

• Sealing: Securely cap the vials to prevent any solvent evaporation during the experiment.

Part B: Equilibration 4. Incubation: Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25°C). 5. Agitation: Agitate the vials for a sufficient duration to ensure equilibrium is reached. A period of 24 to 48 hours is typically recommended.[11] A preliminary kinetic study can be performed to determine the minimum time to reach a plateau in concentration.

Part C: Sample Preparation & Analysis 6. Phase Separation: After equilibration, remove the vials and let them stand to allow the excess solid to settle. To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes). 7. Aliquot Extraction: Carefully withdraw a precise aliquot (e.g., 1.0 mL) of the clear supernatant from the top layer. To prevent any particulate transfer, it is highly recommended to pass this aliquot through a chemical-resistant syringe filter (e.g., 0.22 µm PTFE).[11] 8. Dilution: Accurately dilute the filtered supernatant with the same solvent to a concentration that falls within the linear range of the analytical method (determined in Part D). 9. Quantification: Analyze the diluted sample using a validated HPLC-UV method to determine the concentration of the solute.[12]

Part D: HPLC-UV Method Validation (Self-Validating System)

• Standard Preparation: Prepare a series of standard solutions of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine of known concentrations in each solvent of interest.

• Calibration Curve: Inject the standard solutions into the HPLC system and generate a calibration curve by plotting the UV detector response (peak area) against concentration. The curve should have a correlation coefficient (R²) of >0.999 to be considered linear and reliable.

• Concentration Calculation: Use the equation of the line from the calibration curve to calculate the exact concentration of the diluted sample from Part C.

• Final Solubility Calculation: Account for the dilution factor to determine the final solubility of the compound in the original saturated solution. Report the value in mg/mL or mol/L.

Data Presentation and Interpretation

Quantitative solubility data should be organized systematically to allow for easy comparison and interpretation.

4.1. Relationship Between Structure and Solvent Choice

Caption: Logical relationship between analyte structure, solvent polarity, and predicted solubility.

4.2. Solubility Data Table (Template)

Solvent	Solvent Type	Dielectric Constant (ε) at 20°C	Solubility at 25°C (mg/mL)	Solubility at 25°C (mol/L)
Hexane	Non-Polar	1.88	Experimental Data	Experimental Data
Toluene	Non-Polar (Aromatic)	2.38	Experimental Data	Experimental Data
Diethyl Ether	Weakly Polar	4.34	Experimental Data	Experimental Data
Tetrahydrofuran (THF)	Polar Aprotic	7.58	Experimental Data	Experimental Data
Acetone	Polar Aprotic	21.0	Experimental Data	Experimental Data
Ethanol	Polar Protic	24.5	Experimental Data	Experimental Data
Methanol	Polar Protic	32.7	Experimental Data	Experimental Data

Conclusion

While specific, pre-existing solubility data for 6-Methyl-2-(3-methylbutyl)pyridin-3-amine is scarce, a robust solubility profile can be readily established through systematic experimental investigation. By understanding the interplay between the compound's structural features—its polar aminopyridine core and its non-polar alkyl side chain—and the properties of various organic solvents, researchers can make informed decisions for process development. The isothermal equilibrium method, coupled with a validated analytical technique such as HPLC-UV, provides a reliable and accurate pathway to generating this critical data. This guide offers the foundational knowledge and a detailed, actionable protocol to empower scientific professionals to characterize the solubility of this and other novel compounds, thereby accelerating research and development timelines.

References

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent? Available at: [Link]

• askIITians. (2025). Why are amines soluble in nature? Available at: [Link]

• University of Colorado Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Available at: [Link]

• Vedantu. (n.d.). Physical Properties of Amines Explained with Examples. Available at: [Link]

• Chemistry LibreTexts. (2024). 24.2: Structure and Properties of Amines. Available at: [Link]

• Quora. (2018). Are amines soluble in organic solvents? Available at: [Link]

• Unknown. (n.d.). Amine compounds. Available at: [Link]

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Available at: [Link]

• University of Calgary. (2023). Solubility of Organic Compounds. Available at: [Link]

• Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. Available at: [Link]

• Unknown. (2024). Solubility test for Organic Compounds. Available at: [Link]

• Technobis. (2023). The importance of solubility and how to collect it using dynamic methods. Available at: [Link]

• American Chemical Society. (n.d.). A Method for the Determination of Solubility of Metastable Crystal Phases Based on Total Light Scattering. Available at: [Link]

• Preprints.org. (2025). Comparative Study of UV And HPLC Methods for Estimation of Drug. Available at: [Link]

• Wikipedia. (n.d.). Solubility equilibrium. Available at: [Link]

• ResearchGate. (n.d.). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Available at: [Link]

• Pharmacology Discovery Services. (n.d.). Solubility Test, HPLC-UV/VIS Method. Available at: [Link]

• American Pharmaceutical Review. (2013). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. Available at: [Link]

• Mines Saint-Etienne. (n.d.). Thermodynamics of crystallization. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2026). SOLUBILITY ENHANCEMENT AND ANALYTICAL TECHNIQUES: A COMPREHENSIVE REVIEW ON IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EMPHASIS ON HPLC. Available at: [Link]

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Methodological & Application

Application Notes & Protocols for Antitubercular Screening of Pyridine-2-Methylamine Derivatives

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the screening of pyridine-2-methylamine derivatives for antitubercular activity. This document outlines the scientific rationale, detailed protocols for primary and secondary assays, and data interpretation strategies, with a focus on derivatives targeting the essential mycobacterial protein MmpL3.

Introduction: The Rationale for Targeting MmpL3 with Pyridine-2-Methylamine Derivatives

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), possesses a unique and complex cell wall that is rich in mycolic acids. This intricate barrier contributes significantly to the bacterium's intrinsic resistance to many antibiotics. A key transporter protein, Mycobacterial membrane protein Large 3 (MmpL3), plays an indispensable role in the biosynthesis of this cell wall.[1][2][3] MmpL3 is responsible for the translocation of trehalose monomycolate (TMM), a crucial precursor of mycolic acids, from the cytoplasm across the inner membrane.[3][4] The essentiality of MmpL3 for Mtb viability makes it a highly attractive target for novel antitubercular drug discovery.[1][2][5]

The pyridine-2-methylamine scaffold has been identified as a promising chemical starting point for the structure-based design of potent MmpL3 inhibitors.[1][3][4] By inhibiting MmpL3, these compounds disrupt the transport of TMM, leading to its accumulation in the cytoplasm and the cessation of cell wall biosynthesis, ultimately resulting in bacterial cell death.[1][3] This targeted approach offers a clear mechanistic advantage and a pathway to develop new agents effective against drug-resistant TB strains.

Below is a diagram illustrating the mechanism of action of pyridine-2-methylamine derivatives as MmpL3 inhibitors.

Caption: MmpL3-mediated TMM transport and its inhibition by pyridine-2-methylamine derivatives.

Primary Screening: Determining In Vitro Antitubercular Activity

The initial step in evaluating novel pyridine-2-methylamine derivatives is to determine their direct activity against M. tuberculosis. The Microplate Alamar Blue Assay (MABA) is a robust, widely used, and cost-effective method for determining the Minimum Inhibitory Concentration (MIC) of compounds.[1][6][7][8]

Microplate Alamar Blue Assay (MABA)

Principle: The MABA utilizes the redox indicator resazurin (Alamar Blue), which is blue in its oxidized state. Metabolically active mycobacterial cells reduce resazurin to the pink-colored resorufin. A blue color in the presence of a test compound indicates inhibition of bacterial growth, while a pink color signifies bacterial viability.[6]

Protocol:

Materials:

• Sterile 96-well microplates

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 0.2% glycerol and 10% ADC (Albumin-Dextrose-Catalase)

• Test compounds (pyridine-2-methylamine derivatives) dissolved in DMSO

• Resazurin sodium salt solution (0.02% w/v in sterile water)

• 10% Tween 80 solution

Procedure:

• Plate Preparation: Add 200 µL of sterile deionized water to all perimeter wells of the 96-well plate to minimize evaporation.

• Compound Dilution:

  • Dispense 100 µL of supplemented 7H9 broth into wells from columns 2 to 11 (rows B-G).

  • Add 100 µL of the test compound at 2x the highest desired final concentration to column 2.

  • Perform a 2-fold serial dilution by transferring 100 µL from column 2 to column 3, mixing, and repeating across to column 10. Discard 100 µL from column 10.

  • Column 11 will serve as the drug-free control (inoculum control).

  • Include a sterility control well with 200 µL of broth only.

• Inoculum Preparation:

  • Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase (OD600 of 0.4-0.8).

  • Adjust the culture to a McFarland standard of 1.0, then dilute 1:20 in 7H9 broth to achieve approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 100 µL of the prepared Mtb inoculum to all test and control wells (except the sterility control). The final volume in each well will be 200 µL.

• Incubation: Seal the plate with a breathable sealant or in a plastic bag and incubate at 37°C for 7 days.

• Alamar Blue Addition:

  • After 7 days, add 30 µL of a 1:1 mixture of 0.02% Resazurin and 10% Tween 80 to a drug-free control well.

  • Re-incubate for 12-24 hours. A color change from blue to pink indicates sufficient growth.

  • Once the control well turns pink, add 30 µL of the Alamar Blue mixture to all wells.[6]

• MIC Determination: Re-incubate for 24 hours. The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink.[9]

Luciferase Reporter Phage (LRP) Assay

For higher throughput screening, the Luciferase Reporter Phage (LRP) assay provides a more rapid assessment of antimycobacterial activity.

Principle: The LRP assay employs mycobacteriophages genetically engineered to express a luciferase gene. These phages infect viable M. tuberculosis cells, and upon infection, the luciferase gene is expressed. The addition of the substrate luciferin results in the emission of light, which can be measured. A reduction in light output in the presence of a compound indicates a loss of bacterial viability.[10][11]

Protocol:

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth

• Luciferase reporter phage stock (e.g., phAE142)

• D-luciferin substrate

• Sterile cryovials or 96-well white plates

• Luminometer

Procedure:

• Bacterial Culture Preparation: Grow M. tuberculosis H37Rv to mid-log phase and adjust the cell suspension to a McFarland standard of #2.

• Assay Setup:

  • In a sterile cryovial, add 350 µL of 7H9 broth, 100 µL of the Mtb cell suspension, and 50 µL of the test compound at various concentrations.[10]

  • Prepare a negative control with 400 µL of broth and 100 µL of Mtb suspension.[10]

• Incubation: Incubate the vials at 37°C for 72 hours.

• Phage Infection: Add 50 µL of the high-titer luciferase reporter phage to each vial and incubate at 37°C for 4 hours.[10][11]

• Luminometry:

  • Transfer an aliquot of the cell-phage mixture to a luminometer cuvette or a white 96-well plate.

  • Inject the luciferin substrate and measure the light output as Relative Light Units (RLU).

• Data Analysis: Calculate the percentage RLU reduction for each compound concentration compared to the drug-free control. A significant reduction in RLU indicates antitubercular activity.

The following diagram outlines the general workflow for primary in vitro screening.

Caption: Workflow for primary in vitro screening of antitubercular compounds.

Secondary Assays: Selectivity, Target Validation, and Metabolic Stability

Promising candidates from primary screening should be subjected to a battery of secondary assays to build a comprehensive profile of their activity, selectivity, and drug-like properties.

Cytotoxicity Assay

Principle: To assess the selectivity of the compounds, their toxicity against a mammalian cell line (e.g., Vero, a monkey kidney epithelial cell line) is determined. This is crucial to ensure that the observed antitubercular activity is not due to general cytotoxicity. The IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Protocol (using MTT assay):

• Cell Seeding: Seed Vero cells in a 96-well plate and allow them to adhere and grow to ~80% confluency.

• Compound Treatment: Add serial dilutions of the test compounds to the cells and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the IC50 value from the dose-response curve.

The Selectivity Index (SI) is then calculated as SI = IC50 / MIC . A higher SI value is desirable, indicating greater selectivity for the mycobacteria over mammalian cells.

Target Validation via Resistant Mutant Generation

Principle: To confirm that the compounds act by inhibiting MmpL3, spontaneous resistant mutants of M. tuberculosis are generated and the mmpL3 gene is sequenced to identify mutations.[1][3]

Protocol:

• Mutant Selection: Plate a high concentration of M. tuberculosis H37Rv (~10^8 CFU) on 7H11 agar plates containing the test compound at 5-10 times its MIC.

• Incubation: Incubate the plates for 3-4 weeks at 37°C.

• Colony Isolation: Isolate colonies that grow on the drug-containing plates.

• Genomic DNA Extraction: Extract genomic DNA from the resistant mutants.

• PCR and Sequencing: Amplify the mmpL3 gene using PCR and sequence the amplicons.

• Sequence Analysis: Compare the mmpL3 gene sequence from the resistant mutants to that of the wild-type strain to identify any single nucleotide polymorphisms (SNPs) that could confer resistance.

In Vitro Metabolic Stability Assay

Principle: This assay provides an early indication of a compound's pharmacokinetic properties by evaluating its susceptibility to metabolism by liver enzymes.[1][3]

Protocol:

• Reaction Setup: In a 96-well plate, prepare a reaction mixture containing liver microsomes (human or mouse), a NADPH-regenerating system, and buffer.

• Compound Addition: Add the test compound to the reaction mixture and incubate at 37°C.

• Time-Point Sampling: Take aliquots from the reaction mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Analysis: Quench the reaction and analyze the concentration of the parent compound remaining at each time point using LC-MS/MS.

• Data Interpretation: The rate of disappearance of the compound is used to calculate its in vitro half-life and intrinsic clearance.

In Vivo Efficacy Evaluation

Compounds that demonstrate potent in vitro activity, high selectivity, on-target activity, and reasonable metabolic stability should be advanced to in vivo efficacy studies using an appropriate animal model, typically mice.[12][13][14]

Principle: A mouse model of tuberculosis is used to assess the ability of a compound to reduce the bacterial burden in the lungs and other organs.

Protocol (Acute Mouse Model):

• Infection: Infect mice (e.g., C57BL/6) via aerosol with a low dose of M. tuberculosis H37Rv.

• Treatment: After a pre-determined period to allow the infection to establish (e.g., 4 days), begin treatment with the test compound administered via an appropriate route (e.g., oral gavage). Include a vehicle control group and a positive control group (e.g., isoniazid).

• Monitoring: Monitor the mice for clinical signs of disease and body weight changes.

• Bacterial Load Determination: After a defined treatment period (e.g., 7 days), euthanize the mice, and homogenize the lungs and spleens.

• CFU Enumeration: Plate serial dilutions of the organ homogenates on 7H11 agar plates. Incubate for 3-4 weeks and count the number of colonies to determine the bacterial load (CFU).

• Data Analysis: Compare the CFU counts in the treated groups to the vehicle control group. A significant reduction in CFU indicates in vivo efficacy.

More advanced in vivo models may use fluorescent or bioluminescent reporter strains of Mtb, allowing for non-invasive imaging to monitor the infection and treatment response over time.[12][13]

Data Summary and Interpretation

All quantitative data should be systematically organized for clear comparison and decision-making.

Compound ID	Mtb H37Rv MIC (µg/mL)	Vero Cell IC50 (µg/mL)	Selectivity Index (SI)	In Vitro Metabolic Stability (t½, min)	In Vivo Efficacy (log10 CFU reduction in lungs)
PYR-001	0.5	>50	>100	45	1.5
PYR-002	0.016	>16	>1000	28	2.5
Isoniazid	0.05	>100	>2000	>60	2.0

Interpretation:

• A low MIC value indicates high potency against M. tuberculosis.

• A high IC50 value against a mammalian cell line indicates low cytotoxicity.

• A high Selectivity Index (SI > 10 is generally considered a good starting point) is crucial for a viable drug candidate.

• Moderate to high metabolic stability suggests a longer half-life in vivo.

• A significant reduction in bacterial load in the in vivo model confirms the compound's therapeutic potential.

By following this structured screening cascade, researchers can efficiently identify and characterize novel pyridine-2-methylamine derivatives with the potential to become next-generation antitubercular drugs.

References

• Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents - PMC. [Link]

• A new in vivo model to test anti-tuberculosis drugs using fluorescence imaging - PubMed. [Link]

• Luciferase Reporter Phage (LRP) Assay for Anti Tuberculosis Screening: Current Status and Challenges | Bioscience Biotechnology Research Communications. [Link]

• a new in vivo model to test anti-tuberculosis drugs using fluorescence imaging | Journal of Antimicrobial Chemotherapy | Oxford Academic. [Link]

• Screening and Evaluation of Anti-Tuberculosis Compounds - Creative Diagnostics. [Link]

• Microplate-based alamar blue assay (MABA) - Bio-protocol. [Link]

• Structure-directed identification of pyridine-2-methylamine derivatives as MmpL3 inhibitors for use as antitubercular agents | Request PDF - ResearchGate. [Link]

• Pyridine appended 2-hydrazinylthiazole derivatives: design, synthesis, in vitro and in silico antimycobacterial studies - RSC Publishing. [Link]

• A novel non-invasive murine model for rapidly testing drug activity via inhalation administration against Mycobacterium tuberculosis - Frontiers. [Link]

• Construction and evaluation of luciferase reporter phages for the detection of active and non-replicating tubercle bacilli - PMC. [Link]

• Structure-directed identification of pyridine-2-methylamine derivatives as MmpL3 inhibitors for use as antitubercular agents - PubMed. [Link]

• Design, synthesis and biological evaluation of some imidazo[1,2- a]pyridine derivatives as anti-tubercular agents: an in silico - in vitro approach - PubMed. [Link]

• Luciferase Reporter Mycobacteriophages for Detection, Identification, and Antibiotic Susceptibility Testing ofMycobacterium tuberculosis in Mexico | Journal of Clinical Microbiology. [Link]

• Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates - PMC. [Link]

• Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed. [Link]

• Pyridine based anti‐TB agents and drugs along with their MIC against Mtb. - ResearchGate. [Link]

• Design, Synthesis and In Vitro Biological Evaluation of Pyridine, Thiadazole, Benzimidazole and Acetyl Thiophene Analogues as Anti Tubercular Agents Targeting Enzyme Inh A | Bentham Science Publishers. [Link]

• Evaluation of Accuracy of Microplate Alamar Blue Assay and Proportion Method for Prompt Detection of Mycobacterium tuberculosis and Clinical Isolates of Multidrug-resistant M. tuberculosis - Brieflands. [Link]

• In Silico Design, Synthesis and Evaluation of In-VitroAnti- Tuberculosis Activity of New 2-Amino 6-Methyl Pyridine Derivatives - IJPPR. [Link]

• Inter- and Intra-Assay Reproducibility of Microplate Alamar Blue Assay Results for Isoniazid, Rifampicin, Ethambutol, Streptomycin, Ciprofloxacin, and Capreomycin Drug Susceptibility Testing of Mycobacterium tuberculosis - ASM Journals. [Link]

• Review on Pyridine Analogues as Anti-Microbial, Anti-TB and Anti-oxidant Activity. [Link]

• Rapid Assessment of Drug Susceptibilities of Mycobacterium tuberculosis by Means of Luciferase Reporter Phages - DigitalCommons@UNL. [Link]

• Luciferase Reporter Phage Assay for Anti Tuberculosis Screening: Current Status and Challenges - ResearchGate. [Link]

• Investigation of potent anti-mycobacterium tuberculosis agents derived | DDDT. [Link]

• 2,4-Disubstituted pyridine derivatives are effective against intracellular and biofilm-forming tubercle bacilli - Frontiers. [Link]

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• 1. Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Structure-directed identification of pyridine-2-methylamine derivatives as MmpL3 inhibitors for use as antitubercular agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-Tuberculosis Drugs Screening and Evaluation - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 6. benchchem.com [benchchem.com]
• 7. Design, synthesis and biological evaluation of some imidazo[1,2- a]pyridine derivatives as anti-tubercular agents: an in silico - in vitro approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. bbrc.in [bbrc.in]
• 11. Construction and evaluation of luciferase reporter phages for the detection of active and non-replicating tubercle bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A new in vivo model to test anti-tuberculosis drugs using fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of a focused library of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine analogs

An Application Note and Protocol for the Synthesis of a Focused Library of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine Analogs

Authored by: Senior Application Scientist, Chemical Synthesis Division

Abstract

The 3-aminopyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its versatile chemical properties and biological significance.[1][2][3] This document provides a comprehensive guide for the synthesis of a focused library of analogs based on the 6-Methyl-2-(3-methylbutyl)pyridin-3-amine structure. We present a robust and logical synthetic strategy, detailing step-by-step protocols from the construction of a key halogenated intermediate to its diversification using palladium-catalyzed cross-coupling reactions. This guide is designed for researchers and scientists in drug development, emphasizing the rationale behind experimental choices, providing self-validating protocols, and grounding the methodology in authoritative literature.

Introduction: The Significance of the 3-Aminopyridine Scaffold

Pyridine derivatives are integral to pharmaceutical sciences, with applications ranging from anti-infective and anti-inflammatory agents to anticancer therapies.[4][5] The 3-aminopyridine moiety, in particular, serves as a critical building block for a multitude of active pharmaceutical ingredients (APIs).[1] Its structural arrangement allows for precise vectoral projection of substituents, making it an ideal scaffold for probing structure-activity relationships (SAR) in drug discovery programs. The target structure, 6-Methyl-2-(3-methylbutyl)pyridin-3-amine, combines a lipophilic isoamyl group at the C2 position with a primary amine at C3, offering a versatile platform for further functionalization and library development. This guide details a modular approach to synthesize a focused library of analogs, enabling the systematic exploration of chemical space around this privileged core.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of the target scaffold suggests a strategy centered on the late-stage introduction of the C3-amino group or the diversification of a pre-functionalized C2 position. Our chosen forward-synthesis strategy prioritizes the construction of a stable, versatile intermediate, 3-bromo-6-methyl-2-(3-methylbutyl)pyridine , which can then be subjected to amination to yield the parent compound or participate in further cross-coupling reactions to generate a diverse library of analogs.

This approach offers several advantages:

• Modularity: A common intermediate simplifies the synthetic workflow and allows for parallel synthesis of the library.

• Versatility: The bromo-intermediate is amenable to various palladium-catalyzed reactions, including Buchwald-Hartwig amination and Suzuki coupling.[6][7]

• Control: Stepwise functionalization of the pyridine ring provides greater control over the final product identity and purity.

Sources

• 1. nbinno.com [nbinno.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. sarchemlabs.com [sarchemlabs.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple procedural lists to explore the causality behind experimental choices, enabling you to troubleshoot effectively and improve your yield and purity.

The synthesis of this substituted pyridin-3-amine is most effectively approached as a two-stage process. First, the construction of the pyridine core to form a key intermediate, 6-Methyl-2-(3-methylbutyl)nicotinonitrile , followed by the reduction of the nitrile to the target primary amine. This guide is structured to address challenges in both stages of this process.

Overall Synthetic Pathway

The proposed pathway leverages the Bohlmann-Rahtz pyridine synthesis for its versatility in creating substituted pyridines.[1][2] This is followed by a standard nitrile reduction.

Caption: Overall two-stage synthesis pathway.

Part 1: Troubleshooting the Bohlmann-Rahtz Synthesis of the Nicotinonitrile Intermediate

The Bohlmann-Rahtz synthesis is a powerful method for creating substituted pyridines by reacting an enamine with an ethynylketone.[1] The classical approach involves two discrete steps: the initial condensation to form an aminodiene intermediate, followed by a high-temperature cyclodehydration.[3] However, modern variations allow for a more efficient one-pot procedure using acid catalysis.[4]

Frequently Asked Questions & Troubleshooting Guide

Q1: My overall yield for the nicotinonitrile intermediate is low. What are the primary factors to investigate?

Low yield is a common issue that can stem from several points in the reaction sequence. A systematic approach is crucial.[5]

• Purity of Starting Materials: The starting enamine (3-aminobut-2-enenitrile) can be susceptible to hydrolysis and decomposition. Ensure it is pure and dry. The ethynylketone (5-methylhex-1-yn-3-one) can be prone to polymerization, especially if stored improperly or for extended periods. Verify purity by NMR or GC-MS before use.

• Inefficient Condensation: The initial Michael addition that forms the aminodiene intermediate may be incomplete. This step is often the source of major yield loss if conditions are not optimal.

• Incomplete Cyclodehydration: The final ring-closing step requires significant energy. Without proper heating or catalysis, the reaction can stall at the aminodiene intermediate stage.[1] High temperatures can also lead to degradation.[6]

• Side Reactions: At elevated temperatures, polymerization of the starting materials or decomposition of the intermediate can compete with the desired cyclization reaction.

Caption: General workflow for troubleshooting low reaction yields.

Q2: The cyclodehydration step requires very high temperatures (>150 °C), which is causing my product to decompose. How can I achieve ring closure under milder conditions?

This is a classic drawback of the original Bohlmann-Rahtz protocol.[1] The high thermal energy is needed to facilitate the E/Z isomerization of the aminodiene intermediate, which is a prerequisite for cyclization.[3] The solution is to use a catalyst that lowers this energy barrier.

Catalysis is key. Both Brønsted and Lewis acids have been shown to dramatically lower the required temperature for cyclodehydration, often allowing the reaction to proceed efficiently at or below the reflux temperature of common organic solvents.[4]

• Brønsted Acids: Acetic acid is a highly effective and inexpensive catalyst. It promotes both the initial conjugate addition and the subsequent cyclization, enabling a one-pot procedure.[1]

• Lewis Acids: Catalysts like Zinc Bromide (ZnBr₂) or Ytterbium Triflate (Yb(OTf)₃) can also be highly effective.[3][4]

• Solid-Phase Catalysts: For simplified workup, an ion-exchange resin like Amberlyst-15 can be used. This allows the catalyst to be removed by simple filtration.[3]

Parameter	Thermal (Classical) Method	Acid-Catalyzed (Modern) Method
Temperature	120–170 °C	50–110 °C (Solvent Reflux)
Reaction Time	Often several hours	Typically 1-5 hours
Procedure	Two steps (isolation of intermediate)	One-pot
Typical Catalyst	None	Acetic Acid, ZnBr₂, Amberlyst-15
Yield	Moderate to Good	Good to Excellent
Reference	[1]	[4]

Q3: I want to improve efficiency. Can this reaction be performed as a one-pot synthesis?

Absolutely. The use of acid catalysis is what enables an efficient one-pot synthesis.[4] By including a catalyst like acetic acid from the beginning, you avoid the need to isolate the potentially unstable aminodiene intermediate. The reaction proceeds sequentially through Michael addition and then spontaneous cyclodehydration under the same conditions. This approach significantly improves process efficiency and often leads to higher overall yields by minimizing handling losses.[4]

Experimental Protocol: One-Pot Acid-Catalyzed Synthesis of 6-Methyl-2-(3-methylbutyl)nicotinonitrile

This protocol is a representative procedure and should be optimized for your specific laboratory conditions.

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-aminobut-2-enenitrile (1.0 eq) and toluene (approx. 0.5 M concentration).

• Reagent Addition: Add 5-methylhex-1-yn-3-one (1.1 eq) to the solution.

• Catalyst Addition: Add glacial acetic acid (0.2 eq). Note: The optimal catalyst and loading should be determined experimentally.

• Reaction: Heat the mixture to reflux (approx. 110 °C) and stir. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 2-6 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Wash the solution with saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acetic acid, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure nicotinonitrile intermediate.

Part 2: Troubleshooting the Reduction of the Nitrile Intermediate

The reduction of the nicotinonitrile to the pyridin-3-amine is the final step. The choice of reducing agent is critical to avoid unwanted side reactions, such as reduction of the pyridine ring itself.

Frequently Asked Questions & Troubleshooting Guide

Q4: My nitrile reduction is incomplete, and I recover a lot of starting material. How can I drive the reaction to completion?

Incomplete reduction is often a matter of catalyst activity or reaction conditions.

• Catalytic Hydrogenation (e.g., Raney Nickel, Pd/C):

  • Catalyst Activity: Ensure your catalyst is active. Raney Nickel, for instance, should be freshly prepared or properly stored. For Pd/C, ensure it has not been poisoned by sulfur or other contaminants from previous reactions.

  • Hydrogen Pressure: Some reductions require elevated hydrogen pressure. If you are running at atmospheric pressure, consider using a Parr hydrogenator to increase the pressure to 50-100 psi.

  • Solvent: A protic solvent like ethanol or methanol, often with ammonia added (methanolic ammonia), is typically used to suppress the formation of secondary amine side products.

• Chemical Reduction (e.g., LiAlH₄, DIBAL-H):

  • Stoichiometry: Ensure you are using a sufficient excess of the reducing agent (typically 2-3 equivalents). Nitrile reductions can be slower than ester or ketone reductions.

  • Temperature: While initial addition should be done at a low temperature (0 °C) to control reactivity, the reaction may require warming to room temperature or gentle heating to go to completion.

Q5: I am observing side products, and I suspect the pyridine ring is being reduced. How can I prevent this?

Reduction of the electron-deficient pyridine ring is a known side reaction, especially under harsh hydrogenation conditions.[5]

• Choice of Catalyst: Raney Nickel is often preferred over Palladium on Carbon (Pd/C) for nitrile reductions on pyridine rings as it can be less aggressive towards ring reduction under the right conditions.

• Reaction Conditions: Use the mildest conditions possible. Avoid excessively high temperatures or pressures during hydrogenation. For chemical reductants like LiAlH₄, a careful workup is necessary to avoid side reactions.

Experimental Protocol: Reduction of 6-Methyl-2-(3-methylbutyl)nicotinonitrile

This protocol using Raney Nickel is a common and effective method.

• Reaction Setup: To a hydrogenation vessel, add the nicotinonitrile intermediate (1.0 eq) dissolved in ethanol saturated with ammonia (ethanolic ammonia).

• Catalyst Addition: Carefully add a slurry of activated Raney Nickel (approx. 10-20% by weight) in ethanol. Caution: Raney Nickel is pyrophoric and must be handled with care under a wet solvent layer.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (H₂) to 50-100 psi.

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by the cessation of hydrogen uptake.

• Workup: Once complete, carefully depressurize the vessel and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Caution: Do not allow the filter cake to dry, as it can ignite. Wash the filter cake thoroughly with ethanol.

• Purification: Combine the filtrate and washes and concentrate under reduced pressure. The resulting crude amine can be purified by column chromatography or distillation to yield the final product, 6-Methyl-2-(3-methylbutyl)pyridin-3-amine.

References

• Organic Chemistry Portal. Bohlmann-Rahtz Pyridine Synthesis. Available at: [Link]

• SynArchive. Bohlmann-Rahtz Pyridine Synthesis. Available at: [Link]

• Wikipedia. Bohlmann–Rahtz pyridine synthesis. Available at: [Link]

• Bagley, M. C., Dale, J. W., & Bower, J. (2007). The Bohlmann–Rahtz Pyridine Synthesis: From Discovery to Applications. Synlett, 2007(16), 2459–2482. Available at: [Link]

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab, The Scripps Research Institute. Available at: [Link]

Sources

• 1. Bohlmann-Rahtz Pyridine Synthesis [organic-chemistry.org]
• 2. Bohlmann–Rahtz pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine

Welcome to the technical support center for the purification of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) related to the purification of this compound. The information herein is synthesized from established chemical principles and field-proven insights to ensure scientific integrity and practical applicability.

Introduction

6-Methyl-2-(3-methylbutyl)pyridin-3-amine is a substituted aminopyridine, a class of compounds with significant interest in medicinal chemistry. The purification of this molecule can present unique challenges due to its basicity, potential for side-product formation during synthesis, and specific solubility profile. This guide will address common issues encountered during its purification and provide systematic approaches to achieve high purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 6-Methyl-2-(3-methylbutyl)pyridin-3-amine?

A1: The impurity profile can vary depending on the synthetic route. However, common impurities in the synthesis of substituted aminopyridines may include:

• Unreacted starting materials: Such as the corresponding halopyridine or aminating agent.

• Over-alkylation products: If an alkylation step is involved, di-alkylation or N-alkylation of the amine can occur.[1]

• Isomeric byproducts: Depending on the reaction conditions, isomers of the target molecule may form.

• Products of side reactions: Such as hydrolysis or oxidation of the pyridine ring or side chains.

• Residual catalysts and reagents: For example, palladium catalysts from cross-coupling reactions or residual acids/bases from the workup.[2]

Q2: My 6-Methyl-2-(3-methylbutyl)pyridin-3-amine sample is a dark oil, but I expected a solid. What could be the reason?

A2: While some aminopyridines are solids[3], the presence of the 3-methylbutyl (isoamyl) group in your compound increases its lipophilicity and may lower its melting point, potentially resulting in an oil or a low-melting solid at room temperature. The dark color often indicates the presence of impurities, possibly from oxidation or residual colored byproducts from the synthesis. Further purification is recommended to remove these impurities, which may also induce crystallization.

Q3: What analytical techniques are best suited for assessing the purity of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine?

A3: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): Ideal for quantifying purity and identifying impurities. A C18 column with a mobile phase of acetonitrile/water with a modifier like trifluoroacetic acid (TFA) or triethylamine (TEA) is a good starting point.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the molecular weight of the product.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation and can be used for quantitative analysis (qNMR) to determine purity against a certified standard.[8]

• Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups (e.g., N-H and C-N bonds).[9]

Troubleshooting Guides

Issue 1: Difficulty Removing Polar Impurities

Symptom: Your HPLC analysis shows persistent polar impurities that are not removed by standard organic solvent extractions.

Cause: These impurities could be water-soluble salts, unreacted polar starting materials, or polar byproducts. The basic nature of the aminopyridine can also lead to salt formation.

Troubleshooting Workflow:

Caption: Workflow for removing polar impurities using acid-base extraction.

Detailed Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude 6-Methyl-2-(3-methylbutyl)pyridin-3-amine in a suitable water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).[10]

• Acidic Wash: Transfer the solution to a separatory funnel and wash with 1 M hydrochloric acid (HCl). The basic aminopyridine will be protonated and move into the aqueous layer, while neutral and acidic impurities will remain in the organic layer.[11][12]

• Separation: Separate the aqueous layer containing the product salt.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base, such as 2 M sodium hydroxide (NaOH) or a saturated solution of sodium bicarbonate (NaHCO₃), until the solution is basic (pH > 9). This will deprotonate the aminopyridine, causing it to precipitate or form an oil.

• Extraction: Extract the product back into an organic solvent (e.g., ethyl acetate or DCM).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the purified product.

Issue 2: Poor Separation in Column Chromatography

Symptom: The product co-elutes with impurities during silica gel column chromatography, resulting in poor separation and low purity of the collected fractions.

Cause: Aminopyridines can interact strongly with the acidic silanol groups on the surface of silica gel, leading to peak tailing and poor resolution.[4] The choice of eluent may also be suboptimal.

Troubleshooting Workflow:

Caption: Troubleshooting guide for column chromatography of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine.

Detailed Protocol: Modified Column Chromatography

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine a suitable solvent system. A good starting point for aminopyridines is a mixture of hexane and ethyl acetate.[13]

• Adding a Modifier: To mitigate peak tailing, add a small amount of triethylamine (TEA) (e.g., 0.5-1% v/v) to your eluent. TEA acts as a competing base, blocking the acidic silanol sites on the silica gel.[1]

• Column Packing: Pack the column with silica gel as a slurry in the chosen eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent. Alternatively, for less soluble compounds, adsorb the crude material onto a small amount of silica gel ("dry loading").[13]

• Elution and Fraction Collection: Run the column, collecting fractions and monitoring their composition by TLC or HPLC.

• Alternative Stationary Phases: If separation on silica is still problematic, consider using neutral or basic alumina, or reverse-phase silica gel (C18).

Issue 3: Failure to Crystallize

Symptom: The purified product remains an oil even after chromatography and removal of solvent.

Cause: The product may have a low melting point, or there may be residual impurities inhibiting crystallization. The choice of solvent is also critical.

Troubleshooting Workflow:

Caption: Decision tree for inducing crystallization of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine.

Detailed Protocol: Recrystallization and Salt Formation

• Solvent Screening for Recrystallization:

  • Dissolve a small amount of the purified oil in a minimal amount of a "good" solvent (e.g., methanol, ethanol, ethyl acetate) at an elevated temperature.[13]

  • Slowly add a "poor" solvent (e.g., water, hexanes, diethyl ether) in which the compound is insoluble, until the solution becomes cloudy.[13]

  • Gently heat until the solution is clear again, then allow it to cool slowly to room temperature, followed by cooling in an ice bath or refrigerator.

  • If crystals form, collect them by vacuum filtration and wash with a small amount of the cold recrystallization solvent.[13]

• Salt Formation for Crystallization:

  • Dissolve the purified oil in a suitable solvent such as diethyl ether, ethyl acetate, or isopropanol.

  • Slowly add a solution of an acid (e.g., HCl in ether, or a solution of tartaric or oxalic acid in a suitable solvent) dropwise with stirring.[1]

  • If a precipitate forms, continue adding the acid until no more solid appears.

  • Collect the crystalline salt by vacuum filtration, wash with the solvent, and dry under vacuum.

Data Summary Table

Property	Predicted Value/Characteristic	Relevance to Purification
Molecular Formula	C₁₁H₁₈N₂	-
Molecular Weight	178.27 g/mol	-
Appearance	Likely a colorless to yellow oil or low-melting solid	Influences handling and isolation methods.
Basicity (pKa)	Estimated to be in the range of 5-7 for the pyridine nitrogen and 9-10 for the amino group	Crucial for developing acid-base extraction methods.[4][14]
Solubility	Expected to be soluble in common organic solvents (e.g., methanol, ethanol, DCM, ethyl acetate) and poorly soluble in water and nonpolar solvents like hexanes.	Guides the choice of solvents for extraction, chromatography, and recrystallization.[15]

Note: As specific experimental data for 6-Methyl-2-(3-methylbutyl)pyridin-3-amine is not widely available, these properties are estimated based on the structure and data for similar compounds.

References

• Wikipedia. (n.d.). Acid-base extraction. Retrieved from [Link]

• Reddit. (2022, March 12). Amine workup. r/Chempros. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Analytical Chemistry. (1957). Determination of Alkylpyridines by Infrared Spectroscopy. Rapid Methods of Analysis. Retrieved from [Link]

• Royal Society of Chemistry. (2021, August 25). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering. Retrieved from [Link]

• EPA Archive. (n.d.). Aminopyridines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PMC. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Electronic Supplementary Information (ESI) Base and ligand-free copper-catalyzed N-arylation of 2-amino-N-heterocycles with boronic acids in air. Retrieved from [Link]

• PubMed. (2007, February 23). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. Retrieved from [Link]

• Science History Institute. (n.d.). CHROMATOGRAPHY OF PURINES AND PYRIMIDINES ON STARCH COLUMNS. Retrieved from [Link]

• OSHA. (1991, December). Pyridine. Retrieved from [Link]

• Health Canada. (1999, December 31). Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 6-Methylpyridin-3-amine. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Aminopyridine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). TABLE 6-1, Analytical Methods for Determining Pyridine in Biological Materials. NCBI Bookshelf. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-aminopyridine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, spectroscopic, thermal, crystal structure properties, and characterization of new Hofmann-Td-type complexes with 3-aminopyridine. PMC. Retrieved from [Link]

• ResearchGate. (2020, January 1). Synthesis And Characterization Of New 2-amino pyridine Derivatives (NJC). Retrieved from [Link]

• Springer. (n.d.). The risk of recrystallization: changes to the toxicity and morphology of pyrimethamine. Retrieved from [Link]

• Google Patents. (n.d.). CN104529886A - Method for separating mixed aminopyridine through crystallization and rectification coupling technology.

• Semantic Scholar. (2022, February 21). N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. Retrieved from [Link]

• S. K. Pharma. (n.d.). (48) methyl-6-methyinicotinate Route of Synthesis Manufacturing process. Retrieved from [Link]

• PubMed. (n.d.). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Retrieved from [Link]

• Google Patents. (n.d.). WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine.

• Wikipedia. (n.d.). 2-Aminopyridine. Retrieved from [Link]

• EPA. (2025, October 15). N-(pyridin-3-ylmethyl)butan-2-amine Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• Frontiers. (2023, February 13). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Retrieved from [Link]

• Google Patents. (n.d.). WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention.

• PubMed. (2008, December 13). 6-Methyl-pyridin-3-amine. Retrieved from [Link]

• ResearchGate. (2025, August 6). Straightforward Synthesis of (6-methyl-pyridin-2-ylamino)- Acetic Acid from 2-amino-6-methylpyridine and Their Coordination with Copper to Enhance Antibacterial Activity. Retrieved from [Link]

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• 5. HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solubilization Guide for 6-Methyl-2-(3-methylbutyl)pyridin-3-amine

Case ID: SOL-PYR-305 Compound: 6-Methyl-2-(3-methylbutyl)pyridin-3-amine Classification: Lipophilic Weak Base Support Tier: Level 3 (Senior Application Scientist)

Welcome to the Technical Support Center

Hello. I am Dr. Aris, the Senior Application Scientist managing your case.

You are likely encountering precipitation when diluting your DMSO stock of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine into aqueous buffers like PBS or media. This is a classic "Lipophilic Weak Base" challenge. The molecule possesses a polar "head" (the aminopyridine) but a significant hydrophobic "tail" (the isopentyl group at position 2 and methyl at position 6).

This guide replaces trial-and-error with a calculated physicochemical approach to solubilization.

Module 1: The Physicochemical Root Cause

To solve the solubility issue, we must first understand the "Enemy."[1]

Property	Estimated Value	Implication for Solubility
Core Structure	Aminopyridine	Weak base; ionizable nitrogen.
Substituents	Isopentyl & Methyl	High lipophilicity (hydrophobic).
Predicted LogP	~2.8 - 3.5	Poor water solubility at neutral pH (< 100 µM typically).
Predicted pKa	~6.5 - 7.0	Critical: At pH 7.4, the molecule is mostly uncharged (insoluble). At pH 4.0, it is protonated (soluble).[1]

The Diagnosis: Your compound "crashes out" in PBS (pH 7.4) because the pH is above the molecule's pKa. In this state, the molecule prefers to aggregate with itself (precipitation) rather than interact with water.

Module 2: The "Salt Switch" Strategy (Primary Solution)

The most robust method to solubilize this compound is to force it into its ionized (salt) form before or during the introduction to the buffer.

Mechanism of Action

By lowering the pH below the pKa (aiming for pH 4.5–5.0), we protonate the pyridine nitrogen. This creates a cationic species that is highly water-soluble, effectively "hiding" the hydrophobic tail.[1]

Protocol A: In-Situ Salt Formation (Recommended)

Best for: Acute animal dosing or cellular assays tolerant of slight acidity.

• Dissolve the solid compound in pure DMSO to create a high-concentration stock (e.g., 50 mM).

• Calculate the molar equivalent of HCl required (1.05 equivalents).

• Add 0.1 N HCl directly to the aqueous buffer before adding the compound, OR add the HCl to the DMSO stock (if stability permits).

• Slowly add the DMSO stock to the acidified buffer (pH ~5.0) with rapid vortexing.

Scientist's Note: If your assay requires strict pH 7.4, this method may not work alone. You will need Protocol B .

Module 3: Advanced Formulation (Co-solvents & Complexation)

If you cannot lower the pH (e.g., sensitive cell culture), you must use "molecular shields" to cover the hydrophobic regions.[1]

Protocol B: The "Protective Shield" (Cyclodextrins)

Best for: IV administration and pH-sensitive cell assays.

Why it works: Sulfobutylether-β-cyclodextrin (SBE-β-CD, e.g., Captisol®) forms a donut-shaped ring.[1] The hydrophobic isopentyl tail of your molecule sits inside the donut, while the hydrophilic outside interacts with the buffer.[1]

The Recipe:

• Prepare a 20% (w/v) SBE-β-CD solution in water or saline.

• Add your compound (from DMSO stock or solid) to this vehicle.

• Sonicate at 37°C for 20 minutes.

• If needed, adjust pH to 6.0 initially to aid dissolution, then slowly bring back to 7.0.[1]

Module 4: Decision Tree & Workflow

Use this logic flow to determine the correct solvent system for your specific experiment.

Figure 1: Decision Matrix for solubilizing 6-Methyl-2-(3-methylbutyl)pyridin-3-amine based on experimental constraints.

Module 5: Frequently Asked Questions (Troubleshooting)

Q1: I added my DMSO stock to PBS, and it turned cloudy immediately. Can I filter it? A: Do not filter. The cloudiness is your compound precipitating. If you filter, you remove the drug, and your concentration becomes unknown (likely near zero).[1]

• Fix: Sonicate the suspension. If it doesn't clear, you have exceeded the solubility limit (S_max). Switch to the Cyclodextrin Protocol (Module 3) or reduce the concentration.

Q2: Can I use Ethanol instead of DMSO? A: Yes, aminopyridines are generally soluble in ethanol.[1] However, ethanol is more volatile and can cause "edge effects" in 96-well plates (evaporation). DMSO is preferred for storage; Ethanol is acceptable for acute preparation if DMSO is toxic to your specific cell line.

Q3: What is the maximum DMSO concentration I can use in vivo? A: For mice/rats, try to keep DMSO < 10% (v/v) for IV/IP injections to avoid hemolysis or pain. If you need higher solubility, use a co-solvent mix: 5% DMSO / 40% PEG400 / 55% Water .[1]

Q4: My stock solution in DMSO froze in the fridge. Is it ruined? A: No. DMSO freezes at 19°C. This is normal. Thaw it completely at 37°C and vortex vigorously before use to ensure no concentration gradients exist in the vial.

References

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (General principles of pKa and solubility profiling).

• Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1]

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[2] Advanced Drug Delivery Reviews, 59(7), 603-616.[1]

• PubChem Compound Summary. (2024). Aminopyridine Derivatives and Physicochemical Properties.

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230.[1]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine. Here, we address common challenges and provide in-depth troubleshooting strategies with a focus on understanding and mitigating side-product formation. Our approach is grounded in established chemical principles to ensure both scientific integrity and practical success in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic strategy for preparing 6-Methyl-2-(3-methylbutyl)pyridin-3-amine?

A common and logical approach involves a multi-step synthesis starting from a readily available substituted pyridine. A plausible and versatile route begins with 2-chloro-6-methylpyridine, proceeding through nitration, reduction, and a final cross-coupling step to introduce the 3-methylbutyl side chain. This strategy allows for controlled functionalization of the pyridine ring.

Q2: Why is side-product formation a significant concern in this synthesis?

The pyridine ring's electronic nature, combined with the presence of multiple functional groups throughout the synthetic sequence, creates a landscape ripe for competing reactions. For instance, the electron-deficient nature of the pyridine ring requires harsh conditions for electrophilic substitution like nitration, which can lead to a loss of selectivity.[1][2] Subsequent reduction and cross-coupling steps also have inherent side reactions, such as hydrodehalogenation or homocoupling, that can diminish yield and complicate purification.

Q3: How critical is the purity of intermediates in this synthetic pathway?

The purity of each intermediate is paramount. Impurities, such as regioisomers from the nitration step or byproducts from the reduction, can interfere with subsequent reactions. For example, an undesired isomer from the nitration step will likely undergo the same downstream reactions, leading to an isomeric final product that may be difficult to separate from the target compound. Therefore, careful purification at each stage is essential for a successful synthesis.

Troubleshooting Guide: A Step-by-Step Analysis of Side-Product Formation

This guide dissects a plausible three-step synthesis of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine and addresses the specific side products that may arise at each stage.

Proposed Synthetic Pathway

Figure 1: Proposed synthetic route.

Step 1: Nitration of 2-Chloro-6-methylpyridine

The introduction of a nitro group at the C3 position is a critical step to enable the eventual formation of the 3-amino group. However, the deactivated nature of the pyridine ring necessitates harsh nitrating conditions, which can lead to a variety of side products.[1][2]

Common Issues and Side-Products

Side-Product	Plausible Cause	Identification
2-Chloro-6-methyl-5-nitropyridine (Isomer)	The methyl group at C6 and the chloro group at C2 direct nitration to both the C3 and C5 positions. While C3 is generally favored, the formation of the C5 isomer is a significant competing pathway.[2]	LC-MS, 1H NMR (different aromatic proton splitting patterns).
Dinitrated Products	Use of excessive nitrating agent or prolonged reaction times at elevated temperatures can lead to the introduction of a second nitro group.[1]	Higher molecular weight peaks in MS.
Oxidized Byproducts (e.g., Pyridine Carboxylic Acid)	Strong oxidizing conditions, a hallmark of many nitration protocols, can oxidize the methyl group to a carboxylic acid.[3][4][5]	Characteristic IR (broad O-H, C=O stretch), different polarity on TLC.

Troubleshooting and Mitigation Strategies

Figure 2: Troubleshooting nitration side-products.

• Controlling Regioselectivity:

  • Temperature Control: Lowering the reaction temperature can enhance the selectivity for the 3-nitro isomer over the 5-nitro isomer.

  • Slow Addition: Adding the nitrating agent dropwise at a controlled temperature can minimize localized temperature increases and improve selectivity.[1]

• Preventing Over-Nitration:

  • Stoichiometry: Use a minimal excess of the nitrating agent (e.g., 1.05-1.1 equivalents).[1]

  • Reaction Monitoring: Closely monitor the reaction's progress using TLC or LC-MS to quench it once the starting material is consumed and before significant dinitration occurs.

• Minimizing Oxidation:

  • If methyl group oxidation is a persistent issue, consider alternative nitrating systems that are less oxidizing, though this may require significant methods development.[6]

Experimental Protocol: Controlled Nitration

• To a stirred solution of 2-chloro-6-methylpyridine in concentrated sulfuric acid, cool the mixture to 0 °C.

• Slowly add a pre-cooled mixture of fuming nitric acid and concentrated sulfuric acid dropwise, maintaining the internal temperature below 5 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for a specified time, monitoring by TLC.

• Carefully quench the reaction by pouring it onto crushed ice.

• Neutralize the solution with a suitable base (e.g., aqueous sodium hydroxide or ammonium hydroxide) to precipitate the crude product.

• Filter the solid, wash with water, and dry.

• Purify the crude product by column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) to separate the 3-nitro and 5-nitro isomers.

Step 2: Reduction of 2-Chloro-6-methyl-3-nitropyridine

The selective reduction of the nitro group to an amine in the presence of a reducible chloro-substituent is a common challenge. The choice of reducing agent and reaction conditions is critical to avoid unwanted side reactions.

Common Issues and Side-Products

Side-Product	Plausible Cause	Identification
6-Methyl-3-nitropyridine (Hydrodechlorination)	Catalytic hydrogenation, especially with Pd/C, can lead to the reductive cleavage of the C-Cl bond.[7]	Lower molecular weight in MS, absence of chlorine isotope pattern.
Incomplete Reduction Products (Nitroso, Hydroxylamino, Azo/Azoxy)	Insufficient reducing agent, short reaction time, or catalyst deactivation can result in partially reduced intermediates. Condensation of these intermediates can form dimeric azo and azoxy compounds.[8][9][10][11]	Can be detected by LC-MS as intermediates or byproducts with distinct molecular weights.
2-Chloro-6-methylpyridin-3-yl)hydroxylamine	A stable intermediate of nitro group reduction.	Can be isolated and characterized by NMR and MS.

Troubleshooting and Mitigation Strategies

Figure 3: Troubleshooting reduction side-products.

• Preventing Hydrodechlorination:

  • Choice of Reagent: Instead of standard catalytic hydrogenation with Pd/C, consider using reagents known for their chemoselectivity, such as tin(II) chloride (SnCl₂) in HCl or iron powder in acetic acid or with ammonium chloride.[7]

  • Catalyst Selection: If catalytic hydrogenation is preferred, Raney Nickel is often less prone to causing dehalogenation than Pd/C.[12] Specialized catalysts like sulfided platinum on carbon can also be highly selective.[7]

  • Hydrazine Hydrate: The use of hydrazine hydrate with Pd/C under controlled temperature can also be a highly selective method.[13][14]

• Ensuring Complete Reduction:

  • Stoichiometry and Time: Ensure an adequate excess of the reducing agent is used and allow the reaction to proceed to completion, as monitored by TLC or LC-MS.

  • Catalyst Activity: If using a heterogeneous catalyst, ensure it is active and not poisoned.

Experimental Protocol: Chemoselective Nitro Reduction with SnCl₂

• Suspend 2-chloro-6-methyl-3-nitropyridine in ethanol or ethyl acetate.

• Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) in concentrated hydrochloric acid.

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is basic (pH 8-9).

• The resulting tin salts may precipitate. The product can be extracted with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-amino-2-chloro-6-methylpyridine.

Step 3: Cross-Coupling of 3-Amino-2-chloro-6-methylpyridine

The final step involves the formation of a carbon-carbon bond at the C2 position. A Suzuki or Kumada cross-coupling reaction are viable options. For this example, we will focus on the Suzuki coupling with (3-methylbutyl)boronic acid.

Common Issues and Side-Products

Side-Product	Plausible Cause	Identification
Biphenyl-type Homocoupling Product	Oxidative coupling of two molecules of the boronic acid reagent, often promoted by the presence of oxygen or Pd(II) species.[15][16]	Higher molecular weight in MS corresponding to the dimer of the 3-methylbutyl group.
Protodeboronation/Hydrodechlorination	The boronic acid can be hydrolyzed back to the corresponding alkane, or the starting material can be reduced, especially under prolonged heating.[15][17]	Formation of 3-amino-6-methylpyridine (from hydrodechlorination) or isopentane (from protodeboronation).
N-Arylation/Alkylation	The amino group can potentially react, although Suzuki couplings are often tolerant of unprotected primary amines.[18]	Higher molecular weight product in MS.

Troubleshooting and Mitigation Strategies

Figure 4: Troubleshooting cross-coupling side-products.

• Minimizing Homocoupling and Decomposition:

  • Inert Atmosphere: It is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxygen from promoting homocoupling.[15][19] Thoroughly degas all solvents and reagents.

  • Catalyst and Ligand Choice: Use a high-quality palladium catalyst and an appropriate phosphine ligand. The choice of ligand can significantly impact the reaction outcome.

  • Reaction Conditions: Optimize the base, solvent, and temperature. Overly harsh conditions or prolonged reaction times can lead to decomposition.

• Addressing Amino Group Reactivity:

  • Direct Coupling: Many Suzuki protocols are tolerant of unprotected primary amino groups on the pyridine ring.[18] It is advisable to first attempt the reaction without protection.

  • Protection Strategy: If N-arylation or other side reactions involving the amine are observed, a protection strategy may be necessary. A common protecting group for amines is the Boc group, which can be removed under acidic conditions.[20][21][22]

Experimental Protocol: Suzuki Cross-Coupling

• To a reaction vessel, add 3-amino-2-chloro-6-methylpyridine, (3-methylbutyl)boronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), and a suitable base (e.g., K₂CO₃, Cs₂CO₃).

• Evacuate and backfill the vessel with an inert gas (e.g., argon) multiple times.

• Add a degassed solvent system (e.g., dioxane/water or toluene/ethanol/water).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to obtain the final product, 6-Methyl-2-(3-methylbutyl)pyridin-3-amine.

References

• Studer, A., & Curran, D. P. (2016). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines.

• ResearchGate. (n.d.). The directive influence of the N-oxide group during the nitration of derivatives of pyridine-n-oxide (III). The nitration of 2- and 3-methoxypyridine-N-oxide. [Link]

• Filo. (2026, January 16). Question For each of the following, give the principal products of SE, e...[Link]

• Organic Chemistry. (n.d.). Nitro Reduction - Common Conditions. [Link]

• ResearchGate. (n.d.). Reduction of Nitro, Nitroso, Azo and Azoxy Groups. [Link]

• Kappe, C. O., et al. (2013). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development, 17(1), 100-111. [Link]

• Bryce, M. R., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(1), 164-171. [Link]

• Zhang, Y., et al. (2018). Selective reduction of nitroaromatics to azoxy compounds on supported Ag–Cu alloy nanoparticles through visible light irradiation. Green Chemistry, 20(15), 3529-3537. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Li, H., et al. (2018). Azo Compounds Derived from Electrochemical Reduction of Nitro Compounds for High Performance Li-Ion Batteries. Advanced Energy Materials, 8(26), 1801247. [Link]

• Filo. (2026, January 16). QUESTIONS Give the Principle Product of SE Explain reactivity and orient...[Link]

• GURCZYNSKJ, M., et al. (1987). OXIDATION OF METHYLPYRIDINES WITH SOME ARGENTOUSCOMPOUNDS. Acta Chimica Hungarica, 124(2), 263-268. [Link]

• Royal Society of Chemistry. (2018). Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure. [Link]

• YouTube. (2022, December 25). Preparation of Pyridines, Part 2: By Halogenation and Nitration. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Li, W., et al. (2014). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Synlett, 25(10), 1403-1408. [Link]

• National Institutes of Health. (2023). From Mono-N-Protected Amino Acids to Pyridones: A Decade of Evolution of Bifunctional Ligands for Pd(II)-Catalyzed C–H Activation. [Link]

• Black, G., Depp, E., & Corson, B. B. (1949). Oxidation of certain methylpyridines to pyridine carboxylic acids. The Journal of Organic Chemistry, 14(1), 14-21. [Link]

• Kim, J., et al. (2022). Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. Organic Letters, 24(2), 656-661. [Link]

• Semantic Scholar. (n.d.). Preparation of nitropyridines by nitration of pyridines with nitric acid.[Link]

• ResearchGate. (2014, September 17). ChemInform Abstract: Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C.[Link]

• Google Patents. (n.d.).

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. [Link]

• Chemistry LibreTexts. (2021, July 31). 23.13: Protection of Amino Groups in Synthesis. [Link]

• Semantic Scholar. (n.d.). Regioselective Nitration of Aromatic Hydrocarbons with Bentonite Supported Metallic Nitrates in the Presence of Solid Acids Catalysts. [Link]

• Andersson, C. D., et al. (2018). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Journal of Molecular Modeling, 24(1), 12. [Link]

• Chemistry Stack Exchange. (2014, February 24). Molecular Oxygen in Suzuki Homocoupling. [Link]

• Taylor, R. (1990).

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

• Lin, S. D., & Chang, J. R. (2012). Liquid Phase Hydrogenation of p-Chloronitrobenzene on Au-Pd/TiO 2 Catalysts: Effects of Reduction Methods. Journal of the Chinese Chemical Society, 59(11), 1368-1375. [Link]

• Chemistry Stack Exchange. (2017, February 24). Regioselectivity of an amination reaction of 2,6-dichloro-3-nitropyridine. [Link]

• AZoM. (2016, July 11). Catalytic Hydrogenation Reaction. [Link]

• Calvin University. (n.d.). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. [Link]

• Bakke, J. M., et al. (1998). Nitration of pyridine by dinitrogen pentoxide, a study of the reaction mechanism. Journal of the Chemical Society, Perkin Transactions 2, (12), 2699-2704. [Link]

• Olah, G. A., et al. (1971). Aromatic Substitution. XXIII.1 Nitration and Nitrosation of Pyridine with Nitronium and Nitrosonium Tetrafluoroborate. Isolation of N-Nitro - and N-Nitrosopyridinium Tetrafluoroborates. Journal of the American Chemical Society, 93(26), 7333-7337. [Link]

• Master Organic Chemistry. (2018, April 30). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. [Link]

• Chemistry LibreTexts. (2022, October 4). 5.5: Oxidative Addition in Action- Catalytic Hydrogenation. [Link]

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• 5. Oxidation of certain methylpyridines to pyridine carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Stability of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine in DMSO

Compound ID: 6-Methyl-2-(3-methylbutyl)pyridin-3-amine Functional Class: Lipophilic Aminopyridine / Building Block Solvent Focus: Dimethyl Sulfoxide (DMSO)[1]

Introduction: The Stability Paradox

You are likely working with this compound as a scaffold for drug discovery or as a specific kinase inhibitor intermediate.[1] While 6-Methyl-2-(3-methylbutyl)pyridin-3-amine possesses a pyridine core generally considered stable, the combination of a primary amine (position 3) and a lipophilic isopentyl side chain (position 2) creates a specific vulnerability profile in DMSO.[1]

DMSO is not an inert bystander.[1] It is a hygroscopic, dipolar aprotic solvent that can act as a mild oxidant. This guide addresses the three critical failure modes for this specific molecule: Hydrolytic Precipitation (driven by DMSO hygroscopicity), Oxidative Condensation (driven by the primary amine), and Cryoprecipitation (driven by freeze-thaw cycles).[1]

Module 1: Troubleshooting Appearance Changes

Issue: Solution turns yellow, brown, or cloudy.

Diagnosis: Distinguishing between chemical degradation and physical precipitation is the first critical step.[1]

• Cloudiness/White Precipitate: Usually Physical .[1] Caused by water uptake lowering the solubility of the lipophilic isopentyl group.

• Yellow/Brown Discoloration: Usually Chemical .[1][2] Caused by oxidation of the primary amine or condensation with DMSO impurities.

Protocol A: The "Water Spike" Diagnostic

Use this to confirm if cloudiness is due to DMSO absorbing atmospheric moisture (Hygroscopicity).[1]

• Prepare: Take 100 µL of your cloudy stock solution.

• Action: Add 10 µL of pure, anhydrous DMSO.

• Observation:

  • Clears up: The stock had absorbed water.[3][4][5] The compound precipitated because the 3-methylbutyl group is hydrophobic. Solution: Re-filter and store in a desiccator.

  • Remains Cloudy: The compound has likely formed an insoluble dimer or salt. Solution: Discard.

Protocol B: The "Formaldehyde Check" (Color Change)

Low-grade DMSO contains trace formaldehyde, which reacts with the primary amine (-NH2) to form imines (Schiff bases) or hemiaminals, leading to yellowing.

• Analyze: Run a quick LC-MS.

• Look for: A mass shift of +12 Da (Methylene bridge) or +30 Da (Hydroxymethyl).[1]

• Resolution: If detected, your DMSO grade is insufficient.[1] Switch to DMSO-d6 (NMR grade) or "Anhydrous/Septum-Sealed" grades for long-term storage.[1]

Module 2: Visualizing the Troubleshooting Logic

The following decision tree guides you through the diagnosis of stability issues based on visual inspection and LC-MS data.

Caption: Decision matrix for diagnosing instability of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine in DMSO.

Module 3: Quantitative Stability Testing (ICH Q1A Adapted)

For regulatory filing or robust dataset generation, you must move beyond visual checks. This protocol is adapted from ICH Q1A (R2) guidelines, modified for solution-state stress testing.

Experimental Design

Parameter	Condition A (Long Term)	Condition B (Accelerated)	Condition C (Stress)
Temperature	-20°C ± 5°C	25°C ± 2°C	40°C ± 2°C
Container	Amber Glass Vial (Sealed)	Amber Glass Vial (Sealed)	Clear Glass (Light Exposed)
Timepoints	0, 1, 3, 6 Months	0, 1, 2, 4 Weeks	0, 24, 48, 72 Hours
Purpose	Shelf-life determination	Shipping excursion simulation	Forced degradation profiling

Analytical Method: LC-MS Parameters

• Column: C18 Reverse Phase (High pH stability recommended, e.g., Waters XBridge).[1]

• Mobile Phase:

  • A: Water + 0.1% Ammonium Hydroxide (High pH keeps the amine neutral, improving retention of the pyridine).

  • B: Acetonitrile.[1][6]

• Detection: UV (254 nm) and MS (ESI+).[1]

• Pass Criteria: Purity > 95%; No single impurity > 1%.

Module 4: Storage & Handling FAQs

Q1: Why did my compound precipitate after freezing and thawing?

A: This is Cryoprecipitation .[1] DMSO freezes at 18.5°C .[1] As it freezes, it forms a pure crystal lattice that excludes the solute (your compound). This concentrates the compound into microscopic pockets of liquid. If the concentration in these pockets exceeds the solubility limit, the compound crashes out.

• Fix: Sonicate at 30°C for 10 minutes.

• Prevention: Store in single-use aliquots to avoid repeated freeze-thaw cycles.

Q2: Can I use plastic (polypropylene) tubes?

A: For short term (<1 week), yes. For long term, No. DMSO is a penetrating solvent.[1] It can leach plasticizers (slip agents) from polypropylene tubes.[1] These leachates often appear in LC-MS spectra as "ghost peaks" in the 300-500 Da range.[1]

• Recommendation: Use borosilicate glass vials with PTFE-lined caps.

Q3: Is the amine group sensitive to light?

A: Yes.[1] Aminopyridines can undergo photo-oxidation.[1] While the pyridine ring is stable, the primary amine can facilitate the formation of N-oxides or azo-dimers under intense light. Always use amber vials.

Module 5: Workflow for Stability Validation

This diagram outlines the step-by-step workflow for validating a new batch of stock solution.

Caption: Standard Operating Procedure (SOP) for intake and validation of aminopyridine DMSO stocks.

References

• ICH Harmonised Tripartite Guideline. (2003).[1] Stability Testing of New Drug Substances and Products Q1A(R2).[1][7][8] International Conference on Harmonisation.[8]

• Procházková, E., et al. (2012).[1][9] Compound instability in dimethyl sulphoxide, case studies with 5-aminopyrimidines and the implications for compound storage and screening. Bioorganic & Medicinal Chemistry Letters.[9]

• Way, L. (2014).[1] Hygroscopic behaviour of DMSO - how bad is it? Chemistry Stack Exchange / ECHEMI.[1]

• Ellson, R., et al. (2005).[1] The Effects of Water on DMSO and Effective Hydration Measurement.[5] Ziath / Labcyte Technical Note.[1]

Sources

• 1. 6-Methyl-2-pyridinol(3279-76-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. ziath.com [ziath.com]
• 6. pcliv.ac.uk [pcliv.ac.uk]
• 7. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 9. Compound instability in dimethyl sulphoxide, case studies with 5-aminopyrimidines and the implications for compound storage and screening - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Technical Guide: LC-MS Method for Purity Analysis of 6-Methyl-2-(3-methylbutyl)pyridin-3-amine

Executive Summary

In the development of pharmaceutical intermediates like 6-Methyl-2-(3-methylbutyl)pyridin-3-amine , relying solely on HPLC-UV for purity analysis is a calculated risk that often fails to detect co-eluting impurities or non-chromophoric byproducts. While HPLC-UV remains the workhorse for assay potency, LC-MS (Liquid Chromatography-Mass Spectrometry) is the requisite standard for definitive purity profiling, particularly when tracking trace-level alkylated regioisomers and synthetic precursors.

This guide outlines a high-fidelity LC-MS protocol designed to overcome the specific challenges posed by this molecule: basic tailing (due to the pyridine nitrogen) and hydrophobic retention (due to the isopentyl tail).

Part 1: Analyte Profile & Chemical Logic

To develop a robust method, we must first deconstruct the analyte's physicochemical behavior.

Feature	Chemical Characteristic	Analytical Implication
Structure	Pyridine ring with a primary amine (C3), methyl (C6), and isopentyl (C2).	Basic Nature: The pyridine nitrogen (pKa ~6.[1]0) will protonate at acidic pH. The exocyclic amine is less basic due to resonance but contributes to polarity.
Hydrophobicity	3-methylbutyl (isopentyl) chain.	Retention: Significant hydrophobic character (LogP est. ~2.5–3.0).[2] Requires high % organic mobile phase for elution.
Ionization	Nitrogenous heterocycle.[3]	ESI+ Mode: Highly amenable to positive electrospray ionization .
UV Activity	Pyridine chromophore.	Detection: Good UV absorbance at ~254 nm, but insufficient for identifying non-aromatic impurities.

Part 2: Strategic Comparison (HPLC-UV vs. LC-MS)

Why shift to LC-MS? The following table contrasts the capabilities of standard UV detection against Mass Spectrometry for this specific aminopyridine derivative.

Parameter	HPLC-UV (Standard QC)	LC-MS (Impurity Profiling)	Verdict
Specificity	Moderate. Relies on retention time. Co-eluting isomers (e.g., 4-methylbutyl variants) may appear as a single peak.	High. Mass discrimination allows detection of co-eluting impurities with different .	LC-MS Wins for specificity.
Sensitivity (LOD)	~0.05% (500 ppm). Limited by extinction coefficient.	<0.001% (10 ppm). Essential for genotoxic impurity (GTI) screening.	LC-MS Wins for trace analysis.
Identification	None. Requires external standards for every peak.	Structural Insight. Fragmentation patterns ( ) reveal identity of unknowns.	LC-MS Wins for troubleshooting.
Quantification	Excellent. Linear response for main peak.	Variable. Ionization efficiency varies between compounds.	HPLC-UV Wins for assay % w/w.

The "Ultimate" Workflow: The most robust approach is a coupled LC-UV-MS system. UV provides the quantitative purity (% Area), while MS validates that the main peak is pure (no hidden co-elutions) and identifies the trace impurities.

Part 3: LC-MS Method Development Protocol

Chromatographic Separation (The Column)

Standard C18 columns often struggle with basic pyridines, leading to peak tailing due to interaction with residual silanols.

• Recommendation: Charged Surface Hybrid (CSH) C18 or Biphenyl / Phenyl-Hexyl .

• Why?

  • CSH C18: Provides superior peak shape for bases at low pH (formic acid) by repelling the protonated amine.

  • Phenyl-Hexyl: Offers orthogonal selectivity.[4] The

    interactions with the pyridine ring can separate regioisomers (e.g., if the methyl group is at position 4 instead of 6) better than C18.

Mobile Phase & Gradient[4][5]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

  • Logic: Protonates the pyridine ring, ensuring solubility and high ionization efficiency for ESI+.

• Mobile Phase B: Acetonitrile (or Methanol).[5]

  • Logic: Acetonitrile usually provides sharper peaks for basic compounds than Methanol.

• Gradient:

  • Start: 5% B (Hold 1 min) to divert salts.

  • Ramp: 5% to 95% B over 10-15 mins.

  • Note: The isopentyl group makes this molecule "sticky." Ensure the gradient goes to high organic to elute it fully.

Mass Spectrometry Parameters

• Source: Electrospray Ionization (ESI), Positive Mode.

• Scan Mode:

  • Full Scan (Q1): 100–600

    (For general purity profiling).

  • MRM (Optional): If quantifying specific known impurities (e.g., starting material 2-chloro-6-methylpyridin-3-amine).

• Key Fragments (Predictive):

  • Parent:

  • Loss of Isopentyl group (neutral loss of alkene):

    .

  • Loss of Ammonia (characteristic of primary amines):

    .

Part 4: Visualization of Workflows

Diagram 1: Analytical Decision Matrix

This diagram illustrates when to deploy LC-MS versus HPLC-UV during the development lifecycle.

Caption: Decision matrix for selecting HPLC-UV vs. LC-MS based on analytical requirements.

Diagram 2: LC-MS Data Processing Workflow

How to interpret the data generated from the experiment.

Caption: Step-by-step data processing workflow for confirming peak purity and identity.

Part 5: Validation Criteria (ICH Q2)

To ensure the method is reliable (Trustworthiness), it must meet ICH Q2(R1) standards.

• Specificity:

  • Test: Inject the analyte mixed with known synthesis precursors.

  • Acceptance: The MS detector must resolve the target

    from any isobaric interferences. Peak purity index (UV) should be >99%.

• Linearity & Range:

  • Test: 5 concentration levels (e.g., 0.1 µg/mL to 100 µg/mL).

  • Acceptance:

    .

• LOD/LOQ:

  • Goal: LOQ should be

    of the target concentration for impurity reporting.

  • Calculation: Signal-to-Noise (S/N) ratio of 3:1 for LOD and 10:1 for LOQ.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[6] Link

• Vogel, M., et al. (2019). The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling. BioPharm International. Link

• Restek Corporation. (2024). LC-MS/MS Method Development for Drug Analysis.Link

• PubChem. (2024). 3-Aminopyridine Compound Summary. National Library of Medicine. Link

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. 3-Aminopyridine | C5H6N2 | CID 10009 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lifesciencesite.com [lifesciencesite.com]
• 4. youtube.com [youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Guide: Validating the 6-Methyl-2-(3-methylbutyl)pyridin-3-amine Reference Standard

This guide serves as a definitive technical analysis of the Certificate of Analysis (CoA) for 6-Methyl-2-(3-methylbutyl)pyridin-3-amine . It is designed for analytical chemists and formulation scientists who require rigorous validation of reference standards used in impurity profiling and API synthesis.[1]

Executive Summary: The Precision Imperative

In the synthesis of complex pharmaceutical intermediates, aminopyridine derivatives are notorious for regioisomerism and oxidative instability .[1] The molecule 6-Methyl-2-(3-methylbutyl)pyridin-3-amine presents specific analytical challenges:

• Regio-selectivity: Distinguishing the 2-(3-methylbutyl) isomer from potential 4- or 6-substituted byproducts during synthesis.[1]

• Quantification: Ensuring the "Assay" value accounts for non-chromatographable impurities (water, inorganics), which are often ignored in lower-grade alternatives.[1]

This guide compares our Certified Reference Standard (CRM) against standard Technical Grade alternatives, demonstrating why "Area %" purity is insufficient for critical development work.

Comparative Analysis: CRM vs. Technical Grade[1]

The following data illustrates the risks of using a Technical Grade reagent for quantitative applications (e.g., determining Relative Response Factors).

Table 1: Performance Specification Comparison

Feature	Certified Reference Standard (The Product)	Alternative: Technical Grade Reagent	Impact on Data Quality
Assay Method	Mass Balance (% w/w) (100% - Impurities - Water - Residual Solvents)	HPLC Area % (Raw integration only)	High Risk: Area % ignores water/salts, leading to potency overestimation (often by 5-10%).
Isomeric Purity	Confirmed Regiospecificity (2D-NMR: HMBC/NOESY)	Unverified (Assumed based on synthesis route)	Critical: Risk of identifying the wrong impurity peak in API batches.
Water Content	Quantified (Karl Fischer) Typically < 0.5%	Not Tested Hygroscopic amine nature often leads to >2% unmeasured water.	Stoichiometric errors in reaction optimization.
Stability	Argon-packed, Amber Vial Retest date provided.	Standard Poly-bottle Air exposure leads to N-oxide formation (browning).	Degradation products appear as "ghost peaks" in LC-MS.

Technical Deep Dive: The Validation Workflow

To guarantee the integrity of this standard, we employ a self-validating workflow that triangulates identity and purity.[1]

Diagram 1: Structural Validation Logic

This flowchart illustrates the decision matrix used to confirm the specific alkylation at the C2 position versus the C4/C6 alternatives.

Caption: Validation logic ensuring regio-isomeric confirmation prior to mass balance assignment.

Experimental Protocols

The following protocols are established to replicate the CoA data. These methods are essential for researchers attempting to use this standard to qualify their own in-house materials.

Protocol A: Regio-Specificity via 1H-NMR

Objective: Confirm the 3-methylbutyl group is attached at the C2 position, adjacent to the C3-amine.[1]

Methodology:

• Solvent: Dissolve 10 mg of standard in 0.6 mL DMSO-d6 (Chloroform-d may cause peak broadening due to H-bonding).

• Acquisition: Acquire 1H spectrum (min 400 MHz) and NOESY (Nuclear Overhauser Effect Spectroscopy).

• Critical Interpretation:

  • Aromatic Region: Look for two doublets (C4-H and C5-H) with a coupling constant (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ) of ~8.0 Hz, characteristic of 2,3,6-substitution patterns.

  • NOE Correlation: The definitive proof of C2-substitution is a strong NOE cross-peak between the amine protons (-NH2, broad singlet ~5.0 ppm) and the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    -methylene protons of the isopentyl group (~2.6 ppm).

  • Note: If the alkyl group were at C4, no NOE would be observed between the amine and the alkyl chain.[1]

Protocol B: HPLC Purity & Impurity Profiling

Objective: Separate the main peak from potential oxidation byproducts (N-oxides).[1]

Instrument Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1]

• Mobile Phase A: 0.1% Ammonium Formate in Water (pH ~8.0). Alkaline pH is preferred for aminopyridines to improve peak shape.

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (aromatic ring) and 210 nm (alkyl chain contribution).[1]

Self-Validating Check: Inject a sample of the standard exposed to air for 24 hours alongside the fresh standard. The "aged" sample should show a new peak (likely the N-oxide) at a slightly earlier retention time (more polar). If your method cannot resolve this "aged" peak, the method is not specificity-compliant.[1]

Diagram 2: Impurity Formation Pathway

Understanding the degradation pathways is vital for handling.[1] This diagram shows why we package under Argon.

Caption: Common oxidative degradation pathways for aminopyridines leading to CoA discrepancies.

Usage Guidelines for Quantitative Analysis

When using this CoA to calculate the potency of your own API batches, follow this calculation model to ensure traceability.

The Mass Balance Equation: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="ng-star-inserted display">

• HPLC Purity: Derived from Protocol B (Area %).

• Water: Value from CoA (Karl Fischer titration).[1]

• Solvents: Value from CoA (GC-Headspace).

Why this matters: A Technical Grade alternative might claim "98% Purity" based on HPLC alone. However, if it contains 2% water and 1% residual Ethyl Acetate (common in synthesis), the true potency is actually:

Using the uncorrected "98%" value would introduce a ~3% systematic error in your quantitation, potentially causing OOS (Out of Specification) results in drug substance testing [1].

References

• International Council for Harmonisation (ICH). Guideline Q3A(R2): Impurities in New Drug Substances. (2006). Defines reporting thresholds and the necessity of qualified standards. [Link]

• National Institute of Standards and Technology (NIST). 2-Pyridinamine, 6-methyl- (Analogous Structure Data).[2] NIST Chemistry WebBook, SRD 69. Provides baseline spectral data for aminopyridine cores. [Link][1]

• PubChem. Compound Summary: Aminopyridines.[3] National Library of Medicine. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2-Pyridinamine, 6-methyl- [webbook.nist.gov]
• 3. 3-Aminopyridine - Wikipedia [en.wikipedia.org]

Safety Operating Guide

Personal protective equipment for handling 6-Methyl-2-(3-methylbutyl)pyridin-3-amine

Topic: Personal protective equipment for handling 6-Methyl-2-(3-methylbutyl)pyridin-3-amine Content Type: Operational Safety Guide & Logistical Protocol[1]

Executive Safety Summary (Read-Across Assessment)

Warning: High Potency / High Toxicity Potential While a specific Safety Data Sheet (SDS) for 6-Methyl-2-(3-methylbutyl)pyridin-3-amine is not widely published in public commodity databases, a structural analysis (SAR) mandates that this compound be handled as a Severe Dermal and Neurotoxic Hazard .[1]

• The Core Hazard (Aminopyridine Moiety): Substituted 3-aminopyridines and 2-aminopyridines are established potassium channel blockers.[1] They are frequently classified as Fatal in contact with skin (H310) and Toxic if swallowed (H301) (e.g., the structural analog 2-Amino-6-methylpyridine).[1][2][3]

• The Aggravating Factor (Lipophilic Side Chain): The 3-methylbutyl (isopentyl) group at position 2 significantly increases the lipophilicity (LogP) of the molecule compared to the parent aminopyridine.[1] This facilitates rapid transdermal absorption , allowing the neurotoxic core to enter the bloodstream efficiently.[1]

Operational Directive: Treat this substance as an Occupational Exposure Band (OEB) 4 compound. Do not handle on an open bench.

Personal Protective Equipment (PPE) Matrix

The following PPE configuration is non-negotiable for handling pure solids or concentrated stock solutions (>10 mM).

Protection Zone	Required Equipment	Technical Justification
Hand (Primary)	Laminate Film Gloves (e.g., Silver Shield® / Ansell Barrier®)	Critical: Standard nitrile is insufficient for prolonged contact with lipophilic amines.[1] Laminate film offers >480 min breakthrough time against broad organic amines.[1]
Hand (Secondary)	Nitrile Exam Gloves (5–8 mil)	Worn over the laminate glove to provide dexterity and protect the inner barrier from physical snags.[1]
Respiratory	PAPR (Powered Air Purifying Respirator) with HEPA/Organic Vapor cartridges OR N95/P3 only if inside a certified Fume Hood.[1]	Prevents inhalation of dust/aerosols.[1][3][4][5][6][7][8][9][10] The amine functionality may generate vapors if slightly heated or in basic solution.[1]
Body	Type 4/5/6 Coverall (e.g., Tyvek® 600 or equivalent)	Must be impermeable to particles and light splashes.[1] Taped seams are preferred to prevent dust ingress.[1]
Eye/Face	Chemical Splash Goggles + Face Shield	Amines are caustic.[1] Goggles seal the eyes from vapor/dust; the shield protects the face/neck from projectile splashes.

PPE Logic & Barrier Analysis

The following diagram illustrates the "Defense in Depth" strategy required for this compound. Each layer addresses a specific physical property of the molecule.[1]

Figure 1: PPE Defense Logic mapping specific chemical properties (lipophilicity, neurotoxicity) to the required barrier material.[1]

Operational Protocols

A. Weighing & Solubilization (The Critical Risk Phase) [1]

• Engineering Control: All weighing must occur within a Chemical Fume Hood or a Powder Containment Balance Enclosure .[1]

• Static Control: Use an ionizing fan or anti-static gun.[1] Aminopyridines can be electrostatic; "flying dust" is a major inhalation risk.[1]

• Solvent Choice: When creating stock solutions, prefer DMSO or Methanol .[1]

  • Caution: DMSO enhances skin permeability.[1] If dissolved in DMSO, the "Fatal in Contact with Skin" risk increases exponentially. Double-gloving is mandatory.

B. The "Double-Glove" Donning Technique

• Inspect Laminate (Inner) gloves for cracks/leaks (inflate with air to test).[1]

• Don Laminate gloves.[1]

• Tape the cuff of the Laminate glove to the sleeve of your Tyvek lab coat (chem-tape).[1]

• Don Nitrile (Outer) gloves over the Laminate gloves.[1]

• Why? If the outer glove is contaminated, it can be stripped and replaced immediately without exposing the skin or breaking the primary chemical barrier.

C. Spill Response (Solid State)

Do not use a brush or broom (generates dust).[1]

• Evacuate the immediate area.

• Don full PPE (as above).[1][5]

• Cover the spill with a wet paper towel (dampened with water/surfactant) to suppress dust.[1]

• Scoop the damp material into a wide-mouth hazardous waste jar.

• Wipe the surface with 10% acetic acid (to protonate the amine, rendering it ionic and less volatile/permeable) followed by water.[1]

Decontamination & Doffing Workflow

Improper removal of PPE is a common source of exposure.[1] Follow this strict sequence.

Figure 2: Sequential Doffing Protocol designed to prevent secondary contamination of the skin.

Disposal Plan

• Waste Categorization: Segregate as "Toxic Organic - Nitrogenous." [1]

• Container: High-density polyethylene (HDPE) or amber glass.[1]

• Labeling: Must explicitly state: "Contains Aminopyridine Derivative – High Acute Toxicity – Neurotoxin."[1]

• Destruction Method: Incineration is the only acceptable disposal method.[1] Do not dispose of down the drain; aminopyridines are harmful to aquatic life and difficult to treat in standard waterworks.[1]

References

• PubChem. Compound Summary: 2-Amino-6-methylpyridine (Structural Analog).[1] National Library of Medicine.[1] Available at: [Link] (Accessed 2024).[1]

• ECHA (European Chemicals Agency). Registration Dossier: 3-Aminopyridine (Class Hazard Data).[1] Available at: [Link][1]

• National Research Council (US). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press, 2011.[1][11] Available at: [Link]

Sources

• 1. 3-Pyridinemethanamine | C6H8N2 | CID 31018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. lobachemie.com [lobachemie.com]
• 7. fishersci.com [fishersci.com]
• 8. abdurrahmanince.net [abdurrahmanince.net]
• 9. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Organic Syntheses Procedure [orgsyn.org]